Cas no 138487-94-2 (3,3'-Methylenedi(benzene-1,2-dicarboxylic acid))

• Product Name: 3,3'-Methylenedi(benzene-1,2-dicarboxylic acid)
• CAS No: 138487-94-2
• MF: C₁₇H₁₂O₈
• MW: 344.272385597229
• CID: 2773088
• PubChem ID: 21807283
• Update Time: 2025-04-21

3,3'-Methylenedi(benzene-1,2-dicarboxylic acid) Chemical and Physical Properties

Names and Identifiers

• 3,3'-Methylenedi(benzene-1,2-dicarboxylic acid)
• SCHEMBL23708
• DTXSID30618273
• 138487-94-2

• Inchi： 1S/C17H12O8/c18-14(19)10-5-1-3-8(12(10)16(22)23)7-9-4-2-6-11(15(20)21)13(9)17(24)25/h1-6H,7H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)
• InChI Key： TYKLCAKICHXQNE-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=CC=CC=1CC1C=CC=C(C(=O)O)C=1C(=O)O)=O

Computed Properties

• Exact Mass: 344.05321734Da
• Monoisotopic Mass: 344.05321734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 149Ų